Cas no 19287-68-4 (1,4-Di(9H-carbazol-9-yl)benzene)

• Product Name: 1,4-Di(9H-carbazol-9-yl)benzene
• CAS No: 19287-68-4
• MF: C₃₀H₂₀N₂
• MW: 408.493206977844
• MDL: MFCD00093416
• CID: 2189718
• PubChem ID: 53811664
• Update Time: 2025-04-21

1,4-Di(9H-carbazol-9-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 9,9-(1,4-Phenylene)bis-9h-carbazole
• 9,9'-P-PHENYLENEDI-CARBAZOLE
• SCHEMBL77361
• MFCD00093416
• 19287-68-4
• 1,4-bis(N-carbazolyl)benzene
• FPMQTZDVSUPPCB-UHFFFAOYSA-N
• 9-(4-carbazol-9-ylphenyl)carbazole
• 1,4-Di(9H-carbazol-9-yl)benzene
• (1,4-di(9h-carbazol-9-yl)benzene)

• MDL： MFCD00093416
• Inchi： 1S/C30H20N2/c1-5-13-27-23(9-1)24-10-2-6-14-28(24)31(27)21-17-19-22(20-18-21)32-29-15-7-3-11-25(29)26-12-4-8-16-30(26)32/h1-20H
• InChI Key： FPMQTZDVSUPPCB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.162648646Da
• Monoisotopic Mass: 408.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 9.9Ų